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Compound of Interest

Compound Name: 4-(1-Aminoethyl)aniline

Cat. No.: B1284130 Get Quote

Application Notes and Protocols for 4-(1-
Aminoethyl)aniline
Disclaimer: Specific safety data for 4-(1-Aminoethyl)aniline (CAS No. 90434-58-5) is limited

and not consistently reported. The following procedures and data are based on the closely

related isomer, 4-(2-Aminoethyl)aniline (CAS No. 13472-00-9), and should be used as a

conservative safety guideline. Researchers must consult the most current Safety Data Sheet

(SDS) provided by their supplier for 4-(1-Aminoethyl)aniline and conduct a thorough risk

assessment before use.

Section 1: Quantitative Data Summary
This section provides a summary of the known physical, chemical, and toxicological properties

of 4-(2-Aminoethyl)aniline, which should be considered as indicative for 4-(1-
Aminoethyl)aniline in the absence of specific data.
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Property Value

Physical & Chemical Properties

Molecular Formula C₈H₁₂N₂

Molecular Weight 136.19 g/mol [1][2][3][4]

Appearance Viscous, colorless to yellow liquid[5][6]

Odor Rotten-egg like[6]

Melting Point 28-31 °C[1]

Boiling Point 103 °C at 0.3 mmHg[1]

Flash Point > 112 °C (> 233.6 °F)[6]

Density 1.034 g/mL at 25 °C[1][5]

Solubility Not well miscible with water[5]

Toxicological Data

Acute Oral Toxicity Category 4 (Harmful if swallowed)[2][6]

Acute Dermal Toxicity Category 4 (Harmful in contact with skin)[2][6]

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)[2][6]

Skin Corrosion/Irritation
Category 1B (Causes severe skin burns and

eye damage)[2][6]

Serious Eye Damage/Irritation Category 1 (Causes serious eye damage)[6]

Section 2: Experimental Protocols
General Handling and Storage Protocol
Objective: To outline the standard procedures for the safe handling and storage of 4-(1-
Aminoethyl)aniline in a laboratory setting.

Materials:

4-(1-Aminoethyl)aniline
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Chemically resistant gloves (e.g., Neoprene or PVC)[5]

Safety goggles and a full-face shield[5]

Chemical-resistant lab coat or apron[5]

A properly functioning chemical fume hood

Tightly sealed, appropriate storage containers[5]

Inert gas (e.g., nitrogen or argon) for storage[6]

Procedure:

Engineering Controls: All handling of 4-(1-Aminoethyl)aniline must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves at all times.[5] Discard gloves immediately if contaminated

and wash hands thoroughly.

Wear safety goggles and a full-face shield to protect against splashes.[5]

A chemical-resistant lab coat or apron should be worn to protect the skin.[5]

Handling:

Avoid direct contact with skin, eyes, and clothing.[5]

Do not breathe vapor or mist.

Prevent the buildup of electrostatic charge by using appropriate grounding techniques.

Use only non-sparking tools.

Storage:
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Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[6]

Keep containers tightly closed and sealed.[5] If a container is opened, it must be carefully

resealed and kept upright to prevent leakage.

Store under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture and

light, as the substance is light-sensitive.

Store locked up and away from incompatible materials such as acids, strong oxidizing

agents, acid anhydrides, acid chlorides, and chloroformates.[5][6]

Spill Response Protocol
Objective: To provide a clear procedure for managing spills of 4-(1-Aminoethyl)aniline to

ensure the safety of laboratory personnel and the environment.

Materials:

Spill containment kit (including absorbent materials like vermiculite or sand)

Appropriate PPE (as listed in section 2.1)

Waste disposal bags or containers

Decontamination solution (e.g., mild soap and water)

Procedure:

Immediate Actions:

Evacuate all non-essential personnel from the spill area.

Ensure the area is well-ventilated, if safe to do so.

If the spill is large or you are unsure how to handle it, contact your institution's emergency

response team.

Containment (for small spills):
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Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand

or vermiculite. Do not use combustible materials like paper towels.

Prevent the spill from entering drains or waterways.

Clean-up:

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.

Decontamination:

Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water),

followed by a rinse with water.

All materials used for clean-up should be disposed of as hazardous waste.

Reporting:

Report the spill to your laboratory supervisor and follow your institution's incident reporting

procedures.

Section 3: Visualizations
Safe Handling and Storage Workflow
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Safe Handling and Storage Workflow for 4-(1-Aminoethyl)aniline
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Caption: Workflow for the safe handling and storage of 4-(1-Aminoethyl)aniline.
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Hazard, PPE, and First Aid Relationship

Hazard, PPE, and First Aid Interrelation
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Requires
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Caption: Relationship between hazards, PPE, and first aid for 4-(1-Aminoethyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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